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Compound of Interest

Compound Name: Pendimethalin

Cat. No.: B1679228 Get Quote

Introduction to Pendimethalin
Pendimethalin is a selective, pre-emergence herbicide belonging to the dinitroaniline class,

widely utilized in agriculture to control a broad spectrum of annual grasses and certain

broadleaf weeds.[1][2][3][4] Its efficacy is based on its ability to form a chemical barrier in the

upper layer of the soil, which prevents weed seeds from successfully germinating and

emerging.[3][5] This proactive approach to weed control is a cornerstone of many integrated

weed management (IWM) programs, as it reduces early-season weed competition for essential

resources like water, nutrients, and light, thereby protecting crop yields.[4] Pendimethalin is

approved for use in a variety of crops, including cereals, corn, soybeans, cotton, vegetables,

and fruits.[2][4]

Mechanism of Action
Pendimethalin's primary mode of action is the inhibition of cell division (mitosis) and cell

elongation in young weed seedlings.[1][2] It specifically functions as a microtubule assembly

inhibitor.[3][6] The herbicide is absorbed by the roots and shoots of germinating weeds, where

it binds to tubulin, the protein subunit of microtubules.[6][7] This binding prevents the

polymerization of tubulin into functional microtubules, which are essential for the formation of

the mitotic spindle during cell division.[3][6] Consequently, cell division is arrested, and the

seedling's growth is halted, leading to its death before it can emerge from the soil.[6] This

targeted action on germinating seeds makes it highly effective as a pre-emergent herbicide with

no post-emergent activity.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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